BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Fluvalinate-
d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluvalinate-d5

Cat. No.: B12415712

Fluvalinate-d5: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Fluvalinate-d5, a deuterated analog of the synthetic pyrethroid insecticide, Fluvalinate. This
document is intended for use by researchers, scientists, and professionals in drug development
and related fields.

Core Physical and Chemical Properties

Fluvalinate-d5 is a stable isotope-labeled version of Fluvalinate, primarily utilized as an
internal standard in analytical methodologies for the quantification of Fluvalinate residues.[1]
The deuteration is expected to have minimal impact on the compound's chemical properties but
can affect its pharmacokinetic and metabolic profiles.[1]

Table 1: General Properties of Fluvalinate-d5
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Property Value Source
Chemical Name Tau-Fluvalinate-d5 [2]
Molecular Formula C26H17D5CIF3N203 [1][3]
Molecular Weight 507.94 g/mol

Unlabeled CAS Number 69409-94-5

Table 2: Physicochemical Properties of Fluvalinate (and

its Deuterated Analog)

Property Value Source
Appearance Viscous, yellow oil
Water Solubility 0.002 mg/L (insoluble)

Very soluble in organic

o ) solvents and aromatic
Solubility in Organic Solvents .
hydrocarbons; slightly soluble

in hexane
Vapor Pressure <0.013 mPa @ 25°C
Octanol/Water Partition
" >3.8
Coefficient (log Kow)
Storage Conditions 20°C

Experimental Protocols

Detailed experimental protocols for the synthesis of Fluvalinate-d5 are not readily available in
the public domain. However, analytical methods for the detection and quantification of the
parent compound, Fluvalinate, are well-documented and are directly applicable to its
deuterated analog, particularly when used as an internal standard.

Determination of Fluvalinate Residues by Gas
Chromatography with Electron-Capture Detection (GC-
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ECD)

This method is suitable for the analysis of Fluvalinate residues in beeswax.

Sample Preparation and Extraction:

Dissolve beeswax samples in n-hexane.

Sonicate the solution to ensure complete dissolution.

Transfer the solution to a disposable diatomaceous earth (Extrelut) column.

Extract the Fluvalinate from the column using acetonitrile.
Cleanup:
o Pass a portion of the acetonitrile extract through a Florisil cartridge for cleanup.

» Elute the Fluvalinate from the Florisil cartridge using a mixture of diethyl ether and n-hexane
(1:1 viv).

Analysis:

e Analyze the final extract directly by capillary gas chromatography with electron-capture
detection (GC-ECD).

High-Performance Liquid Chromatography (HPLC) with
Diode Array Detector (DAD) for Fluvalinate Analysis

This method has been developed for the identification and quantification of Fluvalinate in
beeswax and honey.

Extraction from Beeswax:
o Melt beeswax samples at 70°C.

e Add a known concentration of Fluvalinate standard (or Fluvalinate-d5 as an internal
standard) dissolved in acetonitrile.
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« Utilize a liquid-liquid extraction with a solvent mixture of dichloromethane:isooctane (2:8, v/v)
for optimal extraction.

Analysis:
e Analyze the extracted samples using HPLC with a diode array detector.

o The validation of this method has shown high recovery rates (85.3-96.4% from beeswax and
88.7-98.9% from honey) and low limits of detection (LOD) and quantification (LOQ).

Metabolic Pathway

The metabolism of Fluvalinate has been studied in various systems, including plants and
animals. The primary metabolic pathway involves the cleavage of the ester bond. While specific
studies on the metabolism of Fluvalinate-d5 are not detailed, it is anticipated to follow a similar
pathway to the unlabeled compound.

In chickpea plants, the major metabolic process is the cleavage of the ester linkage, leading to
the formation of the anilino acid [2-chloro-4-(trifluoromethyl) anilino]-3-methyl butanoic acid.
This metabolite is found in both free and conjugated forms, with glucose being the primary
conjugating sugar. Minor metabolites include 3-phenoxybenzoic acid (3-PBacid) and 3-
phenoxybenzyl alcohol (3-PBalc).

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12415712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Ma»?;:liagéﬁiodme) (v(v:i?’:ljugatlon Conjugated Anilino Acid

Fluvalinate MetetalCRiacess Ester Cleavage

3-Phenoxybenzoic Acid
(3-PBacid)

Minor Metabolites

3-Phenoxybenzyl Alcohol
(3-PBalc)

Click to download full resolution via product page

Caption: Metabolic pathway of Fluvalinate via ester cleavage.

Experimental Workflow for Residue Analysis

The general workflow for the analysis of Fluvalinate residues in a given matrix, such as
beeswax or honey, involves several key steps from sample collection to final data analysis. The

use of Fluvalinate-d5 as an internal standard is critical in this process for accurate
guantification.
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1. Sample Collection
(e.g., Beeswax, Honey)

2. Sample Preparation
(e.g., Homogenization, Weighing)

3. Spiking with
Fluvalinate-d5 (Internal Standard)

4. Extraction
(e.g., Liquid-Liquid, SPE)

5. Cleanup/Purification
(e.g., Florisil Column)

6. Instrumental Analysis
(GC-MS, HPLC-DAD)

7. Data Processing & Quantification

Click to download full resolution via product page

Caption: General workflow for Fluvalinate residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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